Cas no 135588-90-8 (1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene)

• Product Name: 1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene
• CAS No: 135588-90-8
• MF: C₉H₉Br₃O
• MW: 372.879160642624
• CID: 2771478
• PubChem ID: 71341295
• Update Time: 2025-04-21

1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID60768255
• 135588-90-8
• 1-Bromo-2,5-bis(bromomethyl)-4-methoxybenzene

• Inchi： 1S/C9H9Br3O/c1-13-9-3-6(4-10)8(12)2-7(9)5-11/h2-3H,4-5H2,1H3
• InChI Key： CNLZYJYBYWUZKK-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=C(C=C1CBr)OC

Computed Properties

• Exact Mass: 371.81830Da
• Monoisotopic Mass: 369.82035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų